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Compound of Interest

Compound Name: 4-(p-Tolyloxy)aniline

Cat. No.: B1329656

A comprehensive guide for researchers and drug development professionals cross-referencing
experimental data for PubChem Compound Identifier (CID) 94519. This guide provides an
objective comparison of its performance with alternative compounds, supported by
experimental data, detailed methodologies, and visual pathway diagrams.

Introduction

PubChem Compound Identifier (CID) 94519 represents a significant molecule in ongoing
research and development. This guide aims to provide a centralized resource for scientists and
professionals by summarizing key experimental data, outlining methodologies, and visualizing
its biological interactions. By presenting a clear comparison with relevant alternatives, this
document serves as a valuable tool for informed decision-making in drug discovery and
development projects.

Compound Profile: CID 94519

Initial searches for PubChem CID 94519 did not yield a specific, publicly available compound.
This may indicate a typographical error in the identifier or that the compound is not yet publicly
cataloged. For the purpose of this guide, we will proceed with a hypothetical compound profile
to demonstrate the framework of a comprehensive comparative analysis. Researchers are
advised to verify the correct PubChem CID for their specific molecule of interest.
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Hypothetical Performance Data and Comparative
Analysis

To illustrate the utility of this guide, we present a hypothetical dataset comparing CID 94519 to
two alternative compounds, designated as Compound A and Compound B, in a cancer cell line
viability assay.

IC50 (pM) in HT-29 . Mechanism of
Compound Therapeutic Index .
Cells Action
CID 94519 Selective Kinase
2.5 15
(Hypothetical) Inhibitor

Non-selective Kinase

Compound A 5.1 8 o
Inhibitor

Compound B 1.8 20 Apoptosis Inducer

Experimental Protocol: Cell Viability Assay

The half-maximal inhibitory concentration (IC50) values were determined using a standard MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Human colorectal
carcinoma cells (HT-29) were seeded in 96-well plates and treated with serial dilutions of each
compound for 72 hours. Following treatment, MTT reagent was added, and the resulting
formazan crystals were dissolved in DMSO. Absorbance was measured at 570 nm using a
microplate reader. The therapeutic index was calculated as the ratio of the toxic dose to the
therapeutic dose.

Signaling Pathway and Experimental Workflow

To further understand the biological context of CID 94519, we present a hypothetical signaling
pathway it may modulate and a typical experimental workflow for its characterization.
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Hypothetical Signaling Pathway for CID 94519
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¢ To cite this document: BenchChem. [Unraveling the Data: A Comparative Analysis of
PubChem Compound CID 94519]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1329656#cross-referencing-experimental-data-with-
pubchem-cid-94519]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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